Cas no 88806-06-8 (4-(3-bromopropyl)morpholine hydrobromide)

• Product Name: 4-(3-bromopropyl)morpholine hydrobromide
• CAS No: 88806-06-8
• MF: C₇H₁₅Br₂NO
• MW: 289.008100748062
• MDL: MFCD13176498
• CID: 621225
• PubChem ID: 21509538
• Update Time: 2025-06-11

4-(3-bromopropyl)morpholine hydrobromide Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(3-bromopropyl)-, hydrobromide
• 4‐(3‐BROMOPROPYL)MORPHOLINE HBR
• 4-(3-bromopropyl)morpholine hydrobromide
• Morpholine, 4-(3-bromopropyl)-, hydrobromide (9CI)
• DTXSID70615307
• 4-(3-bromopropyl)morpholine;hydrobromide
• 4-(3-Bromopropyl)morpholine HBr
• MFCD13176498
• BOKDFWMGFIWGSX-UHFFFAOYSA-N
• 88806-06-8
• AKOS026729886
• SY034420
• 4-(3-Bromopropyl)morpholine--hydrogen bromide (1/1)
• EN300-87276
• PB43738
• AS-50696
• SCHEMBL2790999
• 3-bromopropylmorpholine hydrobromide
• DB-105923
• P10896
• 4-(3-Bromopropyl)morpholineHydrobromide
• 3-(4-Morpholine)propyl bromide hydrobromide
• CS-0119129

• MDL： MFCD13176498
• Inchi： 1S/C7H14BrNO.BrH/c8-2-1-3-9-4-6-10-7-5-9;/h1-7H2;1H
• InChI Key： BOKDFWMGFIWGSX-UHFFFAOYSA-N
• SMILES： Br.BrCCCN1CCOCC1

Computed Properties

• Exact Mass: 288.94999g/mol
• Monoisotopic Mass: 286.95204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 83.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Additional information on 4-(3-bromopropyl)morpholine hydrobromide

Introduction to 4-(3-bromopropyl)morpholine hydrobromide (CAS No. 88806-06-8)

4-(3-bromopropyl)morpholine hydrobromide (CAS No. 88806-06-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as BPMH, is a brominated derivative of morpholine, which is a six-membered heterocyclic compound with a nitrogen atom and an oxygen atom in the ring. The addition of the bromopropyl group to the morpholine ring imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The chemical structure of 4-(3-bromopropyl)morpholine hydrobromide consists of a morpholine ring attached to a bromopropyl group, which is further protonated to form the hydrobromide salt. This structure provides a balance of hydrophilic and hydrophobic properties, making it suitable for various applications in drug discovery and development. The bromine atom in the bromopropyl group can serve as a reactive site for further chemical modifications, enabling the synthesis of more complex molecules with tailored biological activities.

In recent years, 4-(3-bromopropyl)morpholine hydrobromide has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of research has been its use as an intermediate in the synthesis of novel drugs targeting specific biological pathways. For instance, studies have shown that compounds derived from BPMH can exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory diseases.

Another area of interest is the use of 4-(3-bromopropyl)morpholine hydrobromide in the development of central nervous system (CNS) drugs. The morpholine moiety is known to interact with various neurotransmitter receptors, and the bromopropyl group can be modified to enhance these interactions. Research has demonstrated that derivatives of BPMH can modulate serotonin and dopamine receptors, which are crucial for treating conditions such as depression, anxiety, and neurodegenerative disorders.

The synthetic versatility of 4-(3-bromopropyl)morpholine hydrobromide has also been leveraged in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. By incorporating BPMH into prodrug designs, researchers can improve the pharmacokinetic properties of drugs, such as their solubility, stability, and bioavailability. This approach has shown promise in enhancing the therapeutic efficacy and reducing side effects of various medications.

In addition to its applications in drug discovery, 4-(3-bromopropyl)morpholine hydrobromide has been explored for its potential use in chemical biology research. The compound's ability to undergo selective chemical modifications makes it an ideal tool for probing biological systems and understanding molecular mechanisms. For example, studies have utilized derivatives of BPMH to investigate protein-protein interactions and enzyme inhibition, providing valuable insights into cellular processes.

The safety profile of 4-(3-bromopropyl)morpholine hydrobromide is another important aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when used at appropriate concentrations. These findings support its potential for further development into therapeutic agents with minimal adverse effects.

In conclusion, 4-(3-bromopropyl)morpholine hydrobromide (CAS No. 88806-06-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and synthetic versatility make it an attractive candidate for the development of novel drugs targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimize its use in drug discovery and chemical biology studies.